4-(3-Methyl-4H-1,2,4-triazole-4-yl)benzoic acid
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Overview
Description
1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms . They are known for their diverse biological activities, including anti-inflammatory, anti-cancer, anti-bacterial, and anti-fungal properties . They are also known to possess antioxidant properties .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives has been studied extensively. Various methods have been developed, including chemical and enzymatic methods. Chemical methods often involve the formation of cyclic structures by the reaction of alkyl halides with azides .Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms .Chemical Reactions Analysis
1,2,4-Triazoles can undergo a variety of chemical reactions due to the presence of multiple reactive sites in their structure .Scientific Research Applications
Allergic and Sensitization Effects
Chemical Sensitization and Asthma : A study on 3-(Bromomethyl)-2-chloro-4-(methylsulfonyl)- Benzoic acid powder, a related compound, highlighted its potential to cause occupational asthma, rhinitis, and urticaria via IgE-mediated mechanisms in a Finnish chemical factory. This suggests that similar benzoic acid derivatives, including potentially 4-(3-Methyl-4H-1,2,4-triazole-4-yl)benzoic acid, could be researched for their sensitization and asthma-inducing properties in occupational health studies (Suojalehto et al., 2015).
Metabolism and Excretion Studies
Human Metabolism of UV Filters : Research on Hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate, known as Uvinul A plus®, a UV filter, explored its human metabolism and urinary excretion kinetics. This study indicates that investigating the metabolism and excretion of benzoic acid derivatives, like this compound, could provide valuable insights into their safety and efficacy as potential UV filters or in other applications (Stoeckelhuber et al., 2020).
Detoxification and Health Impact Studies
Detoxification Through Glycine Conjugation : An intervention study on the detoxification of Benzoic Acid through glycine conjugation provided insights into how benzoic acid and its derivatives are metabolized and the potential health implications of their consumption. This research could inform studies on the safety and metabolic pathways of this compound, particularly in the context of its use in food products or pharmaceuticals (Irwin et al., 2016).
Mechanism of Action
Target of Action
The primary targets of 4-(3-Methyl-4H-1,2,4-triazole-4-yl)benzoic acid are cancer cells, specifically MCF-7 and HCT-116 cancer cell lines . The compound exhibits potent inhibitory activities against these cell lines .
Mode of Action
this compound interacts with its targets by inhibiting the proliferation of cancer cells . It induces apoptosis, a process of programmed cell death, in cancer cells . This leads to a decrease in the number of cancer cells, thereby inhibiting the growth of the cancer.
Biochemical Pathways
It is known that the compound’s action results in the induction of apoptosis in cancer cells . Apoptosis is a complex biochemical pathway that involves a series of reactions leading to changes in the cell membrane, shrinkage of the cell, and ultimately, cell death .
Pharmacokinetics
The compound’s potent inhibitory activities against cancer cells suggest that it may have good bioavailability .
Result of Action
The result of the action of this compound is the inhibition of the proliferation of cancer cells and the induction of apoptosis . This leads to a decrease in the number of cancer cells and the inhibition of the growth of the cancer.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s action can be affected by the presence of other substances in the environment, such as other drugs or chemicals . The compound’s efficacy and stability can also be influenced by factors such as temperature, pH, and light .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(3-methyl-1,2,4-triazol-4-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c1-7-12-11-6-13(7)9-4-2-8(3-5-9)10(14)15/h2-6H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMHYEYMBDZNXNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=CN1C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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